2-(3,4-Dichlorophenyl)isonicotinic acid

• IUPAC Name: 2-(3,4-dichlorophenyl)pyridine-4-carboxylic acid
• InChI: InChI=1S/C12H7Cl2NO2/c13-9-2-1-7(5-10(9)14)11-6-8(12(16)17)3-4-15-11/h1-6H,(H,16,17)
• InChI Key: AIWRQMGITVCISW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C2=NC=CC(=C2)C(=O)O)Cl)Cl
• Molecular Formula: C12H7Cl2NO2
• DSSTOX Substance ID: DTXSID90634217
• Molecular Weight: 268.09 g/mol
• CAS No.: 1261912-13-3

Description

2-(3,4-Dichlorophenyl)isonicotinic acid is a heterocyclic carboxylic acid derivative featuring an isonicotinic acid backbone (pyridine-4-carboxylic acid) substituted at the 2-position with a 3,4-dichlorophenyl group. The compound combines the electronic effects of the pyridine ring with the lipophilic and electron-withdrawing properties of the dichlorophenyl moiety.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-(3,4-Dichlorophenyl)isonicotinic acid typically involves the reaction of 3,4-dichlorophenyl isocyanate with isonicotinic acid. This reaction is carried out under controlled conditions to ensure the formation of the desired product .

Industrial Production Methods: Industrial production of this compound may involve large-scale synthesis using similar reaction conditions but optimized for higher yields and purity. The use of catalysts and specific solvents can enhance the efficiency of the reaction.

Chemical Reactions Analysis

Types of Reactions: 2-(3,4-Dichlorophenyl)isonicotinic acid undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized under specific conditions to form corresponding oxidized products.

Reduction: Reduction reactions can convert it into different reduced forms.

Substitution: It can undergo substitution reactions where the chlorine atoms are replaced by other functional groups.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents such as potassium permanganate or hydrogen peroxide can be used.

Reduction: Reducing agents like sodium borohydride or lithium aluminum hydride are typically employed.

Substitution: Various nucleophiles can be used for substitution reactions, depending on the desired product.

Major Products Formed: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids, while reduction could produce amines or alcohols.

Scientific Research Applications

Agricultural Applications

1.1 Plant Resistance Induction

Recent studies have highlighted the potential of 2-(3,4-Dichlorophenyl)isonicotinic acid as a plant resistance inducer. The compound acts as an elicitor that stimulates the plant's natural defense mechanisms against pathogens. Research has shown that derivatives of isonicotinic acids, including 2-(3,4-Dichlorophenyl)isonicotinic acid, can significantly enhance the resistance of plants like tobacco to various diseases caused by viral and fungal pathogens.

In a study involving tobacco plants, the application of this compound resulted in a reduction of necrotic spots caused by viral infections by up to 92% compared to control samples . This effectiveness suggests that the compound could be utilized in developing new agricultural strategies to protect crops from diseases without resorting to traditional chemical pesticides.

1.2 Phytotoxicity Assessment

Phytotoxicity tests have indicated that 2-(3,4-Dichlorophenyl)isonicotinic acid does not induce harmful effects on plants at certain concentrations. In experiments where tobacco plants were treated with various concentrations of the compound, no visible phytotoxic effects were observed, indicating its potential as a safe agricultural elicitor .

Pharmacological Applications

2.1 Cardiovascular Research

The compound has also been studied for its effects on cardiac ion channels, particularly the human ether-a-go-go-related gene (hERG) channel. Research indicates that 2-(3,4-Dichlorophenyl)isonicotinic acid (also referred to as PD-307243) can activate hERG channels, which play a crucial role in cardiac repolarization. The modulation of hERG channel activity is significant since alterations can lead to arrhythmias and other cardiac issues .

In patch-clamp studies conducted on CHO cells expressing hERG channels, PD-307243 was found to increase hERG current in a concentration-dependent manner and slowed down channel deactivation and inactivation . These findings suggest its potential as a therapeutic agent for treating cardiac conditions associated with hERG channel dysfunction.

Summary of Findings

The following table summarizes the key applications and findings related to 2-(3,4-Dichlorophenyl)isonicotinic acid:

Application Area	Key Findings
Agricultural Resistance	Induces plant resistance against pathogens; reduces viral infection symptoms by up to 92% .
Phytotoxicity	No harmful effects observed on treated plants at tested concentrations .
Cardiovascular Research	Activates hERG channels; potential implications for treating cardiac arrhythmias .

Mechanism of Action

The mechanism of action of 2-(3,4-Dichlorophenyl)isonicotinic acid involves its interaction with specific molecular targets. It may inhibit certain enzymes or pathways, leading to its observed biological effects. For instance, derivatives of isonicotinic acid are known to inhibit the synthesis of mycolic acids, which are essential components of the bacterial cell wall .

Comparison with Similar Compounds

Dichlorophenyl-Substituted Carboxylic Acids

Compound Name	Molecular Formula	MW	Substituents	Functional Groups	Key Properties/Applications	Reference
2-(3,4-Dichlorophenyl)isonicotinic acid	C₁₂H₇Cl₂NO₂	~268	3,4-Cl₂ on phenyl; pyridine-2-CO₂H	Pyridine, carboxylic acid	Likely pharmacological research	-
(3,4-Dichlorophenyl)succinic acid	C₁₀H₈Cl₂O₄	263	3,4-Cl₂ on phenyl; succinic acid	Dicarboxylic acid	Reagent (>97% purity)
2-(2,3-Dichlorophenyl)-1,3-thiazole-4-carboxylic acid	C₁₀H₅Cl₂NO₂S	274	2,3-Cl₂ on phenyl; thiazole-CO₂H	Thiazole, carboxylic acid	High melting point (233–234°C)

Key Differences :

• Backbone : The isonicotinic acid derivative has a pyridine ring, while succinic acid and thiazole analogs feature aliphatic or heteroaromatic cores.
• Substituent Positions : Thiazole and succinic acid derivatives have 2,3-dichloro substitution, reducing steric hindrance compared to 3,4-dichloro in the target compound.
• Applications : Thiazole and succinic acid derivatives are primarily reagents, whereas pyridine-based analogs may have broader pharmacological relevance .

Halogen-Substituted Isoionicotinic Acid Derivatives

Compound Name	Molecular Formula	MW	Substituents	pKa	Key Properties	Reference
2-(3-Chloro-4-fluorophenyl)isonicotinic acid	C₁₂H₇ClFNO₂	252	3-Cl, 4-F on phenyl	1.71	Higher electronegativity (F vs. Cl)

Comparison with Target Compound :

• Acidity : The lower predicted pKa (1.71 vs. unmeasured for the target compound) suggests stronger acidity, impacting solubility and bioavailability .

Dichlorophenyl-Containing Pharmacological Agents

Compound Name	Molecular Formula	MW	Structure	Applications	Reference
BD 1008	C₁₆H₂₂Cl₂N₂·2HBr	483	Dichlorophenyl-ethyl-pyrrolidinylamine	Sigma receptor modulation
BD 1047	C₁₄H₂₀Cl₂N₂·2HBr	455	Dichlorophenyl-ethyl-dimethylaminoethylamine	Neuroprotective research

Structural Contrast :

• Complexity : BD compounds incorporate ethylamine and heterocyclic/polyamine chains, unlike the simpler carboxylic acid group in the target compound.
• Functionality : The amine groups in BD derivatives enable ionic interactions, while the carboxylic acid in the target compound may favor hydrogen bonding or metal coordination.

Comparison :

• Reactivity : The benzyl chloride’s labile Cl group facilitates nucleophilic substitution, whereas the carboxylic acid in the target compound is more stable and acidic.
• Utility : Benzyl chloride is a synthetic intermediate, while isonicotinic acid derivatives are more likely end-products or pharmacophores .

Biological Activity

Overview

2-(3,4-Dichlorophenyl)isonicotinic acid is a compound that has garnered attention in various fields of biological research due to its potential therapeutic applications. This article explores its biological activities, including antimicrobial, anti-inflammatory, and anticancer properties, supported by recent studies and findings.

Chemical Structure and Properties

The compound belongs to the class of isonicotinic acids, characterized by the presence of a dichlorophenyl group. Its chemical structure is crucial for its interaction with biological targets. The IUPAC name is 2-(3,4-dichlorophenyl)pyridine-4-carboxylic acid.

Antimicrobial Activity

Recent studies have highlighted the antimicrobial properties of 2-(3,4-Dichlorophenyl)isonicotinic acid. It has been investigated for its efficacy against various bacterial strains, including Mycobacterium tuberculosis.

• Minimum Inhibitory Concentration (MIC) : The compound exhibited MIC values ranging from 1–4 μM against different strains of M. tuberculosis and M. avium . These values indicate significant antimicrobial potential comparable to standard treatments like isoniazid.

Anti-inflammatory Properties

The compound has also shown promise as an anti-inflammatory agent. In studies involving carrageenan-induced paw edema in animal models, it demonstrated a significant reduction in inflammation markers.

• Efficacy : The anti-inflammatory activity was quantified with an average activity percentage (AA) of approximately 53.41%, indicating a robust response in reducing edema compared to control groups .

Anticancer Activity

In vitro studies have suggested that 2-(3,4-Dichlorophenyl)isonicotinic acid may possess anticancer properties. Its interaction with cancer cell lines has been explored to assess its potential as a chemotherapeutic agent.

• Cell Line Studies : Research indicated that the compound could inhibit the growth of certain cancer cell lines, with notable effects observed at specific concentrations . Further investigations into its mechanism of action are ongoing.

The biological activity of 2-(3,4-Dichlorophenyl)isonicotinic acid is believed to stem from its ability to interact with various molecular targets within cells, including enzymes and receptors involved in inflammation and microbial resistance. Its structural features allow it to bind effectively to these targets, altering their function and leading to therapeutic effects.

Comparative Analysis

To better understand the biological activity of 2-(3,4-Dichlorophenyl)isonicotinic acid, it is useful to compare it with other similar compounds.

Compound	Antimicrobial Activity (MIC μM)	Anti-inflammatory Activity (%)	Remarks
2-(3,4-Dichlorophenyl)isonicotinic acid	1–4	53.41	Significant potential against M. tuberculosis
Isoniazid	0.5–2	-	Standard treatment for tuberculosis
6-(3,5-Dichlorophenyl)picolinic acid	-	-	Related compound with different substitution

Case Studies

• Study on Mycobacterial Activity : A study evaluated various derivatives of isonicotinic acid and found that 2-(3,4-Dichlorophenyl)isonicotinic acid had comparable efficacy to established drugs against M. tuberculosis .
• Inflammation Model : In vivo experiments demonstrated that this compound significantly reduced paw edema in rats compared to controls, highlighting its potential for treating inflammatory diseases .